Cas no 89027-43-0 (Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester)

Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester structure
89027-43-0 structure
Product name:Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester
CAS No:89027-43-0
MF:C28H44O2
MW:412.647768974304
CID:615406
PubChem ID:71321573

Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid, 4-(4-pentylbicyclo[2.2.2]oct-1-yl)phenyl ester
    • [4-(1-pentyl-4-bicyclo[2.2.2]octanyl)phenyl] nonanoate
    • DTXSID90751377
    • 89027-43-0
    • 4-(4-Pentylbicyclo[2.2.2]octan-1-yl)phenyl nonanoate
    • Inchi: InChI=1S/C28H44O2/c1-3-5-7-8-9-10-12-26(29)30-25-15-13-24(14-16-25)28-21-18-27(19-22-28,20-23-28)17-11-6-4-2/h13-16H,3-12,17-23H2,1-2H3
    • InChI Key: JEIWKCNGWKEGLE-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC(=O)OC1=CC=C(C=C1)C23CCC(CC2)(CC3)CCCCC

Computed Properties

  • Exact Mass: 412.334130642g/mol
  • Monoisotopic Mass: 412.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 26.3Ų

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